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Lignans, neolignans and related compounds
Lignans and neolignans are a class of polyphenolic compounds widely found in plants. These bioactive substances exhibit a wide range of biological activities including antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. Lignans are derived from the shikimic acid pathway, while neolignans result from the coupling of two monolignols. Structurally, they typically consist of two aromatic rings joined by various side chains, which contribute to their unique chemical reactivity.
These compounds have garnered significant interest in the pharmaceutical and natural product industries due to their potential health benefits. For instance, lignans such as pinoresinol and secoisolariciresinol are known for their ability to inhibit certain enzymes involved in estrogen metabolism, potentially offering protection against hormone-related cancers. Neolignans like 6-hydroxy-2,3-dimethoxycinnamyl neolignan have shown promising activity against various pathogenic microorganisms.
In summary, lignans and neolignans represent a diverse group of bioactive compounds with versatile applications in health and medicine.

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The Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern MedicineThe Pharmaceutical and Therapeutic Applications of Aluminum Hydroxide in Modern Medicine Introduction to Aluminum Hydroxide in Modern Medicine Aluminum hydroxide, a versatile chemical compound with the formula Al(OH)₃, has found significant applications in both pharmaceutical and therapeutic realms. Its unique properties make it invaluable in treating various medical conditions, from gastrointest...
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